Cas no 2365-79-9 (4,4,4-Trifluoro-DL-valine)

4,4,4-Trifluoro-DL-valine structure
4,4,4-Trifluoro-DL-valine structure
Product Name:4,4,4-Trifluoro-DL-valine
CAS No:2365-79-9
MF:C5H8F3NO2
MW:171.117732048035
CID:250817
PubChem ID:259831
Update Time:2025-04-19

4,4,4-Trifluoro-DL-valine Chemical and Physical Properties

Names and Identifiers

    • 4,4,4-Trifluoro-DL-valine
    • AKOS032963159
    • BS-27491
    • 2365-79-9
    • NCIOpen2_001524
    • Valine,4,4,4-trifluoro-
    • SCHEMBL189157
    • 16063-79-9
    • 2-amino-4,4,4-trifluoro-3-methylbutanoicacid
    • A810157
    • 2-amino-4,4,4-trifluoro-3-methylbutanoic acid
    • 2-amino-3-methyl-4,4,4-trifluorobutanoic acid
    • A878175
    • 2-azanyl-4,4,4-tris(fluoranyl)-3-methyl-butanoic acid
    • J-009738
    • 2-amino-3-trifluoromethylbutyric acid
    • MFCD00021721
    • CS-0320865
    • AKOS005257812
    • DTXSID20936352
    • 2-Amino-3-methyl-4,4,4-trifluorobutyric acid
    • FT-0616978
    • 4,4,4-Trifluorovaline
    • NSC90439
    • NSC-90439
    • AT29102
    • Inchi: 1S/C5H8F3NO2/c1-2(5(6,7)8)3(9)4(10)11/h2-3H,9H2,1H3,(H,10,11)
    • InChI Key: BAOLXXJPOPIBKA-UHFFFAOYSA-N
    • SMILES: FC(C(C)C(C(=O)O)N)(F)F

Computed Properties

  • Exact Mass: 171.051
  • Monoisotopic Mass: 171.051
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _1.7
  • Topological Polar Surface Area: 63.3A^2

Experimental Properties

  • Density: 1.352
  • Melting Point: 245-248°C
  • Boiling Point: 193.3°Cat760mmHg
  • Flash Point: 70.7°C

4,4,4-Trifluoro-DL-valine Security Information

  • Hazard Category Code: 20/21/22
  • Safety Instruction: 36/37/39
  • Hazardous Material Identification: Xi T
  • HazardClass:IRRITANT, TOXIC
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd